2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-5-fluorophenyl)-4-chlorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-9-1-2-11(14(19)20)12(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key: BBOMGDNVTJIIES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID10690911
• Molecular Weight: 294.66 g/mol
• CAS No.: 1261892-71-0

Description

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid (also known as 2-(3-carboxy-5-fluoro-2-chlorophenyl)acetic acid) is an organic compound with the formula C₁₁H₆ClFNO₂. It is a white crystalline solid that is soluble in water and methanol. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and polymers.

Scientific Research Applications

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, and polymers. It has also been used as a reagent in the synthesis of a variety of organic compounds, including amides, esters, and amines. Additionally, it has been used in the synthesis of a variety of heterocyclic compounds, including thiazoles, oxazoles, and pyridines.

Mechanism of Action

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid is an organic compound with the formula C₁₁H₆ClFNO₂. It is an electrophilic compound, meaning that it can react with nucleophiles such as amines, alcohols, and carboxylic acids. When it reacts with these nucleophiles, the carboxyl group of the acid is activated and reacts with the nucleophile to form an ester, amide, or amine.
Biochemical and Physiological Effects
2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid has been studied for its effects on various biochemical and physiological processes. It has been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. Additionally, it has been found to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid has several advantages as a reagent in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous media. Additionally, it is soluble in both water and methanol, making it suitable for a variety of synthetic reactions. However, it is also important to note that this compound is an electrophile and can therefore react with nucleophiles, which can lead to unexpected side reactions.

Future Directions

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid has a number of potential future applications. It could be used as an intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals and polymers. Additionally, it could be used in the synthesis of a variety of heterocyclic compounds, including thiazoles, oxazoles, and pyridines. Additionally, it could be used to study the effects of monoamine oxidase and cyclooxygenase inhibition on biochemical and physiological processes. Finally, it could be used to study the effects of electrophilic reactivity on nucleophiles and the potential for side reactions.

Synthesis Methods

2-(3-Carboxy-5-fluorophenyl)-4-chlorobenzoic acid can be synthesized by the reaction of 5-fluoro-2-chlorobenzoic acid with sodium nitrite in the presence of hydrochloric acid. The reaction proceeds in two steps: first, the nitro group is reduced to a nitrite group, and second, the nitrite group is reduced to a carboxyl group. The reaction is typically carried out in aqueous media at temperatures between 0 and 50 °C.